
Application Notes and Protocols for INCB059872
Tosylate in Cell Culture

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: INCB059872 tosylate

Cat. No.: B15623893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of

INCB059872 tosylate, a potent and selective Lysine-Specific Demethylase 1 (LSD1) inhibitor,

in cell culture experiments. Adherence to these guidelines is crucial for obtaining accurate and

reproducible results.

Introduction
INCB059872 is an irreversible inhibitor of Lysine-Specific Demethylase 1 (LSD1), an enzyme

that plays a critical role in regulating gene expression through the demethylation of histone H3

at lysine 4 (H3K4) and lysine 9 (H3K9). By inhibiting LSD1, INCB059872 can induce changes

in chromatin structure, leading to the reactivation of tumor suppressor genes and subsequent

anti-proliferative effects in various cancer cell lines. These notes provide essential information

on the solubility of INCB059872 tosylate in Dimethyl Sulfoxide (DMSO) and its application in

cell culture.

Chemical Properties and Solubility
A comprehensive understanding of the physicochemical properties of INCB059872 tosylate is

fundamental for its effective use in in vitro studies.
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Property Value Reference

Molecular Weight 730.93 g/mol [1]

Appearance Solid powder [1]

Solubility in DMSO 200 mg/mL (517.42 mM) [2]

Note: The solubility of INCB059872 tosylate in DMSO is high, but may require sonication for

complete dissolution. It is also important to use newly opened, anhydrous DMSO as it is

hygroscopic, and water absorption can affect solubility.[2]

Experimental Protocols
Preparation of Stock Solution
High-concentration stock solutions of INCB059872 tosylate are prepared in DMSO to minimize

the final concentration of the solvent in the cell culture medium.

Materials:

INCB059872 tosylate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Aseptically weigh the desired amount of INCB059872 tosylate powder in a sterile

microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM, 50 mM, or 100 mM).
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Vortex the solution vigorously until the powder is completely dissolved.

If necessary, sonicate the solution for short intervals in a water bath to aid dissolution.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term stability.

Preparation of Working Solutions for Cell Culture
Working solutions are prepared by diluting the high-concentration DMSO stock solution into a

complete cell culture medium. It is critical to maintain a low final DMSO concentration to

prevent cellular toxicity.

Best Practices for DMSO in Cell Culture:

The final concentration of DMSO in the cell culture medium should generally be kept below

0.5% (v/v) to avoid cytotoxic effects.[3][4][5]

For sensitive cell lines, it is recommended to keep the final DMSO concentration at or below

0.1% (v/v).[1][2]

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments to account for any effects of the solvent.

Procedure:

Thaw an aliquot of the INCB059872 tosylate DMSO stock solution at room temperature.

Perform a serial dilution of the stock solution in a complete cell culture medium to achieve

the desired final concentrations for your experiment. For example, to achieve a final

concentration of 25 nM from a 10 mM stock, a 1:400,000 dilution is required. This is best

achieved through a series of intermediate dilutions.

Add the final working solutions to your cell cultures. Ensure even distribution by gently

mixing the plate or flask.
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Incubate the cells for the desired duration of the experiment. Previous studies have used

INCB059872 at concentrations of 25 nM for 24 to 48 hours in cell lines such as 293T and

THP-1.[6]

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow
The following diagram illustrates the workflow for preparing INCB059872 tosylate solutions for

cell culture experiments.
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Caption: Workflow for INCB059872 tosylate solution preparation.
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LSD1 Signaling Pathway
INCB059872 inhibits the enzymatic activity of LSD1, which has downstream effects on gene

transcription. The diagram below provides a simplified overview of the LSD1 signaling pathway

and the mechanism of action of INCB059872.
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Caption: Mechanism of action of INCB059872 via LSD1 inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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